Cas no 1178055-92-9 (2-Chloro-1-[4-(pyrazin-2-yl)piperazin-1-yl]propan-1-one)

• Product Name: 2-Chloro-1-[4-(pyrazin-2-yl)piperazin-1-yl]propan-1-one
• CAS No: 1178055-92-9
• MF: C₁₁H₁₅ClN₄O
• MW: 254.716000795364
• CID: 5734659
• PubChem ID: 54875481
• Update Time: 2025-11-04

2-Chloro-1-[4-(pyrazin-2-yl)piperazin-1-yl]propan-1-one Chemical and Physical Properties

Names and Identifiers

• starbld0025468
• F1908-1507
• 1178055-92-9
• 2-chloro-1-(4-pyrazin-2-ylpiperazin-1-yl)propan-1-one
• AKOS005782249
• 2-chloro-1-[4-(pyrazin-2-yl)piperazin-1-yl]propan-1-one
• 2-Chloro-1-(4-(pyrazin-2-yl)piperazin-1-yl)propan-1-one
• 1-Propanone, 2-chloro-1-[4-(2-pyrazinyl)-1-piperazinyl]-
• 2-Chloro-1-[4-(pyrazin-2-yl)piperazin-1-yl]propan-1-one

• Inchi： 1S/C11H15ClN4O/c1-9(12)11(17)16-6-4-15(5-7-16)10-8-13-2-3-14-10/h2-3,8-9H,4-7H2,1H3
• InChI Key： YZLNJWLWMIWGGT-UHFFFAOYSA-N
• SMILES： ClC(C)C(N1CCN(C2C=NC=CN=2)CC1)=O

Computed Properties

• Exact Mass: 254.0934388g/mol
• Monoisotopic Mass: 254.0934388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.281±0.06 g/cm3(Predicted)
• Boiling Point: 440.6±45.0 °C(Predicted)
• pka: 4.42±0.10(Predicted)

Additional information on 2-Chloro-1-[4-(pyrazin-2-yl)piperazin-1-yl]propan-1-one

2-Chloro-1-[4-(pyrazin-2-yl)piperazin-1-yl]propan-1-one: A Comprehensive Overview

The compound 2-Chloro-1-[4-(pyrazin-2-yl)piperazin-1-yl]propan-1-one (CAS No. 1178055-92-9) is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of heterocyclic compounds, characterized by the presence of nitrogen atoms in its structure. The molecule consists of a pyrazine ring, a piperazine ring, and a chloro group attached to a propanone backbone. These structural features contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of heterocyclic compounds like 2-Chloro-1-[4-(pyrazin-2-yl)piperazin-1-yl]propan-1-one in drug discovery. The pyrazine ring is known for its ability to form hydrogen bonds, which is crucial in drug-receptor interactions. Similarly, the piperazine ring is a common structural motif in many bioactive compounds due to its flexibility and ability to accommodate diverse substituents. The chloro group introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule, making it suitable for various chemical reactions.

One of the most promising applications of this compound is in the field of medicinal chemistry. Researchers have explored its potential as a lead compound for developing new drugs targeting specific biological pathways. For instance, studies have shown that derivatives of this compound exhibit inhibitory activity against certain enzymes involved in diseases such as cancer and neurodegenerative disorders. The propanone backbone plays a critical role in these interactions, as it can act as a scaffold for attaching other functional groups that enhance bioavailability and efficacy.

In addition to its medicinal applications, 2-Chloro-1-[4-(pyrazin-2-yl)piperazin-1-yl]propan-1-one has also been studied for its potential use in materials science. The molecule's ability to form supramolecular assemblies through hydrogen bonding and π–π interactions makes it a candidate for designing new materials with tailored properties. Recent advancements in crystal engineering have demonstrated how such compounds can be used to create porous materials with applications in gas storage and catalysis.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution, condensation reactions, and cyclization. The use of microwave-assisted synthesis has been reported to significantly improve the yield and purity of the product. This method not only reduces reaction time but also minimizes the formation of unwanted by-products, making it an attractive option for large-scale production.

From an environmental perspective, understanding the degradation pathways of 2-Chloro-1-[4-(pyrazin-2-yl)piperazin-1-yl]propanone is crucial for assessing its impact on ecosystems. Recent studies have shown that under certain conditions, such as exposure to UV light or microbial activity, the compound undergoes hydrolysis and mineralization. These findings are essential for developing strategies to mitigate any potential environmental risks associated with its use.

In conclusion, 2-Chloro-1-[4-(pyrazin 2 yl)piperazin 1 yl]propan 1 one (CAS No. 1178055929) is a versatile compound with diverse applications across multiple disciplines. Its unique structural features make it an invaluable tool in drug discovery, materials science, and chemical synthesis. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.